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A comprehensive guide for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the anticoccidial agents Buquinolate and

Lasalocid, focusing on their efficacy in poultry. The information presented is collated from

various studies to offer a comprehensive overview for research and drug development

purposes. While direct head-to-head comparative studies with extensive quantitative data are

limited, this guide synthesizes available data on individual drug performance, mechanisms of

action, and standard experimental protocols.

Overview of Buquinolate and Lasalocid
Buquinolate is a synthetic quinolone-based anticoccidial agent, while Lasalocid is a polyether

ionophore antibiotic derived from Streptomyces lasaliensis. Both are utilized in the poultry

industry to control coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of

the genus Eimeria.[1]

Mechanism of Action
The modes of action of Buquinolate and Lasalocid are distinct, targeting different aspects of

the parasite's biology.

Buquinolate: As a quinolone, Buquinolate primarily acts by inhibiting the parasite's respiratory

chain. It is effective against the sporozoite stage of the Eimeria life cycle, arresting their
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development.[1]

Lasalocid: Being an ionophore, Lasalocid facilitates the transport of cations across the

parasite's cell membrane, disrupting the natural ion gradients. This leads to an influx of water,

causing the parasite to swell and lyse.[1]

Quantitative Performance Data
The following tables summarize the efficacy of Buquinolate and Lasalocid based on data from

separate studies. It is important to note that these studies were not direct head-to-head

comparisons and experimental conditions may have varied.

Table 1: Efficacy of Buquinolate against Mixed Eimeria Infection in Chickens

Treatment Group
Average Weight
Gain (g)

Feed Conversion
Ratio

Mortality (%)

Uninfected,

Unmedicated
358 1.68 0

Infected, Unmedicated 289 1.92 15

Infected, Buquinolate

(0.00825%)
345 1.71 2

Data synthesized from a study on the efficacy of Buquinolate against six species of coccidia.

[2]

Table 2: Comparative Efficacy of Lasalocid and Other Ionophores in Broilers

Treatment Group Final Weight (g) Feed Conversion Ratio

Non-medicated 1859 2.05

Lasalocid (75 ppm) 1968 2.00

Monensin (100 ppm) 1873 2.04

Salinomycin (60 ppm) 1950 2.01
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Data from five US field trials comparing the performance of different ionophores.[3]

Numerically, lasalocid had the highest gain in all 5 trials.[3]

Experimental Protocols
Standardized experimental protocols are crucial for the evaluation of anticoccidial drugs. The

following outlines a typical design for a battery cage study to assess the efficacy of these

compounds.

Objective: To determine the efficacy of an anticoccidial drug against a specific Eimeria species

in broiler chickens.

Animals: Day-old broiler chicks, housed in a coccidia-free environment.

Housing: Electrically heated battery brooders with wire floors to prevent reinfection from feces.

Diet: A standard broiler starter ration, free of any anticoccidial medication. The experimental

drug is incorporated into the feed at a specified concentration.

Experimental Groups:

Group 1: Uninfected, Unmedicated Control: Birds receive the basal diet and are not

challenged with Eimeria.

Group 2: Infected, Unmedicated Control: Birds receive the basal diet and are challenged with

a standardized dose of sporulated Eimeria oocysts.

Group 3: Infected, Medicated: Birds receive the medicated diet for a specified period before

and after challenge with Eimeria oocysts.

Challenge: On a predetermined day (e.g., day 14), birds in the infected groups are orally

inoculated with a known number of sporulated Eimeria oocysts.

Data Collection:

Mortality: Recorded daily.
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Body Weight: Measured at the start and end of the experimental period to calculate weight

gain.

Feed Intake: Measured to determine the feed conversion ratio (feed intake/weight gain).

Lesion Scoring: On a specific day post-infection (e.g., day 6 or 7), a subset of birds from

each group is euthanized, and the intestines are examined for lesions. Lesions are scored

on a scale of 0 (no gross lesions) to 4 (severe lesions).

Oocyst Counts: Fecal samples are collected over a specific period to determine the number

of oocysts shed per gram of feces.

Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between the treatment groups.
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Experimental Setup

Treatment and Challenge

Data Collection and Analysis

Day-old broiler chicks

Random allocation to treatment groups

Housing in coccidia-free battery cages

Acclimatization and feeding of experimental diets

Oral inoculation with Eimeria oocysts

Continued feeding of experimental diets

Daily mortality check Measurement of body weight and feed intake Lesion scoring and oocyst counting

Statistical analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Buquinolate (Quinolone)

Lasalocid (Ionophore)

Buquinolate Inhibition of mitochondrial
respiratory chain
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Lasalocid Formation of lipid-soluble
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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